Cas no 2227704-82-5 ((3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid)
(3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid
- 2227704-82-5
- EN300-1951534
-
- Inchi: 1S/C5H5F5O3/c6-4(7,5(8,9)10)2(11)1-3(12)13/h2,11H,1H2,(H,12,13)/t2-/m0/s1
- InChI Key: ZYPIPHPPKPCWMR-REOHCLBHSA-N
- SMILES: FC(C(F)(F)F)([C@H](CC(=O)O)O)F
Computed Properties
- Exact Mass: 208.01588483g/mol
- Monoisotopic Mass: 208.01588483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 57.5Ų
(3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1951534-0.05g |
(3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid |
2227704-82-5 | 0.05g |
$1393.0 | 2023-09-17 | ||
| Enamine | EN300-1951534-0.1g |
(3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid |
2227704-82-5 | 0.1g |
$1459.0 | 2023-09-17 | ||
| Enamine | EN300-1951534-0.25g |
(3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid |
2227704-82-5 | 0.25g |
$1525.0 | 2023-09-17 | ||
| Enamine | EN300-1951534-0.5g |
(3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid |
2227704-82-5 | 0.5g |
$1591.0 | 2023-09-17 | ||
| Enamine | EN300-1951534-1.0g |
(3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid |
2227704-82-5 | 1g |
$1658.0 | 2023-05-23 | ||
| Enamine | EN300-1951534-2.5g |
(3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid |
2227704-82-5 | 2.5g |
$3249.0 | 2023-09-17 | ||
| Enamine | EN300-1951534-5.0g |
(3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid |
2227704-82-5 | 5g |
$4806.0 | 2023-05-23 | ||
| Enamine | EN300-1951534-10.0g |
(3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid |
2227704-82-5 | 10g |
$7128.0 | 2023-05-23 | ||
| Enamine | EN300-1951534-1g |
(3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid |
2227704-82-5 | 1g |
$1658.0 | 2023-09-17 | ||
| Enamine | EN300-1951534-5g |
(3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid |
2227704-82-5 | 5g |
$4806.0 | 2023-09-17 |
(3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on (3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid
Chemical Profile of (3S)-4,4,5,5,5-Pentafluoro-3-Hydroxypentanoic Acid (CAS No: 2227704-82-5)
The compound (3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid, identified by the CAS registry number 2227704-82-5, is a highly fluorinated organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique chemical properties and promising roles in fields such as pharmaceuticals, materials science, and environmental chemistry.
Recent studies have highlighted the importance of fluorinated compounds like (3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid in enhancing the stability and bioavailability of drugs. The presence of multiple fluorine atoms in its structure contributes to its hydrophobicity and resistance to metabolic degradation, making it a valuable candidate for drug development. Researchers have explored its potential as a building block for creating novel pharmaceutical agents targeting various therapeutic areas.
The synthesis of (3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid involves advanced fluorination techniques that ensure high yields and purity. These methods have been optimized in recent years to address challenges related to scalability and cost-effectiveness. For instance, the use of electrophilic fluorination agents under controlled conditions has been reported to achieve the desired stereochemistry and functionalization efficiently.
In terms of applications beyond pharmaceuticals, this compound has shown promise in materials science as a precursor for advanced polymers and coatings. Its high thermal stability and chemical resistance make it suitable for use in extreme environments. Recent advancements in polymer chemistry have demonstrated how this compound can be integrated into polymeric materials to enhance their mechanical properties and durability.
The environmental impact of (3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid has also been a topic of interest. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that while it exhibits low toxicity under standard conditions, further research is needed to fully understand its long-term effects on ecosystems.
Looking ahead, the development of novel synthetic routes and the exploration of new applications will continue to shape the role of (3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid in various industries. Its unique combination of chemical properties positions it as a key compound for future innovations in science and technology.
2227704-82-5 ((3S)-4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)